Cas no 98642-46-7 (Carbamic acid, (3-iodopropyl)methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (3-iodopropyl)methyl-, 1,1-dimethylethyl ester
• CAS No: 98642-46-7
• MF: C₉H₁₈INO₂
• MW: 299.149195194244
• CID: 750523
• PubChem ID: 21198559
• Update Time: 2025-04-19

Carbamic acid, (3-iodopropyl)methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-iodopropyl)methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-iodopropyl(methyl)carbamate
• tert-butyl N-(3-iodopropyl)-N-methylcarbamate
• SCHEMBL5563929
• tert-Butyl (3-iodopropyl)methylcarbamate
• DTXSID10611328
• QXIIYPWMHHFHHY-UHFFFAOYSA-N
• 98642-46-7

• Inchi： 1S/C9H18INO2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5-7H2,1-4H3
• InChI Key： QXIIYPWMHHFHHY-UHFFFAOYSA-N
• SMILES： ICCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.03823g/mol
• Monoisotopic Mass: 299.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų